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Compound of Interest

Compound Name: Isobornyl propionate

Cat. No.: B1207221

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of fragrance formulation, the longevity of an aroma chemical is a critical
parameter. This guide provides an objective comparison of the fragrance longevity of Isobornyl
propionate against a selection of other commonly used esters in the fragrance industry. The
data presented is supported by established experimental protocols to aid researchers and
professionals in the selection of appropriate esters for sustained fragrance release.

Quantitative Comparison of Fragrance Longevity

The tenacity, or longevity, of a fragrance ingredient is a key factor in its application. The
following table summarizes the fragrance longevity of Isobornyl propionate and other
selected esters, as determined by sensory evaluation on smelling blotters.
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Fragrance
Ester CAS Number Odor Profile Longevity (on
blotter)
Resinous, forest-like,
Isobornyl Propionate 2756-56-1 cool, fresh, with 20 hours
turpentine nuances.[1]
Camphoraceous,
Isobornyl Acetate 125-12-2 coniferous, earthy, 15 hours
pine-needle.
) Woody, earthy, with
Vetiveryl Acetate 62563-80-8 > 360 hours[2]
sweet and dry notes.
Sharp, dry, woody,
Cedryl Acetate 77-54-3 40 hours|[3]
cedar.
] Floral, bergamot,
Ethyl Linalyl Acetate 61931-8-0 ) ) 16 hours[3]
fruity, pear-like.
Floral (Jasmine),
Methyl -
) ) 24851-98-7 powerful, reminiscent 1 month[4]
Dihydrojasmonate i
of magnolia blossoms.
Sweet, green, citrus,
Linalyl Acetate 115-95-7 bergamot, lavender, 20 hours[5]
woody.
Fresh, fruity, sweet,
Isobutyl Acetate 110-19-0 0.48 hours

slightly harsh.

Experimental Protocols

The determination of fragrance longevity, or substantivity, is conducted through standardized

sensory evaluation. The following protocol outlines the methodology for assessing the odor life

of fragrance esters on smelling blotters.

Objective: To determine the time-course of the olfactory perception of a fragrance ester on a

standard smelling blotter.
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Materials:

e Fragrance ester to be evaluated

o Standard perfume smelling blotters (e.g., 15 cm x 0.5 cm)
» Pipettes or droppers

 Blotter holders

e Odor-free evaluation room with controlled temperature (22°C = 2°C) and humidity (50% +
5%)

e Timer or stopwatch

o Data recording sheets

Procedure:

o Sample Preparation: Each fragrance ester is prepared in its undiluted form.

o Application: A single, precise drop of the fragrance ester is applied to the tip of a labeled
smelling blotter. The application point should be consistent across all blotters.

« Initial Evaluation (T=0): Immediately after application, the blotter is waved approximately 5-
10 cm from the nose of a trained sensory panelist to assess the initial odor character and
intensity.

» Time-Interval Evaluations: The blotters are placed in holders in the controlled environment.
Sensory evaluations are conducted by a panel of trained perfumers or sensory analysts at
predetermined time intervals (e.g., 15 min, 30 min, 1 hr, 2 hrs, 4 hrs, 8 hrs, 12 hrs, 24 hrs,
and then every 24 hours until the odor is no longer detectable).

e Sensory Assessment: At each time point, panelists evaluate the blotter for the following
attributes:

o Odor Intensity: Rated on a numerical scale (e.g., 0-5, where 0 is no odor and 5 is a very
strong odor).
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o Odor Description: The character of the fragrance is described, noting any changes from
the initial impression.

o End-Point Determination: The longevity is recorded as the last time point at which the
characteristic odor of the ester is still perceptible by a consensus of the sensory panel.

Panelist Guidelines:
o Panelists should be trained in sensory evaluation techniques.

o To prevent olfactory fatigue, panelists should take breaks between evaluating different esters
and can neutralize their palate by smelling coffee beans or an unscented area of their own
skin.

o Evaluations should be conducted in individual, well-ventilated booths to avoid cross-
contamination of odors.[6]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the sensory evaluation process for
determining fragrance longevity.
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Caption: Workflow for Sensory Evaluation of Fragrance Longevity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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